1-(4-Chlorobenzyl)piperidine
Overview
Description
1-(4-Chlorobenzyl)piperidine is a useful research compound. Its molecular formula is C12H16ClN and its molecular weight is 209.71 g/mol. The purity is usually 95%.
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Scientific Research Applications
Dipeptidyl Peptidase II Inhibitors : Gamma-amino-substituted analogues of 1-[(S)-2,4-diaminobutanoyl]piperidine, which include derivatives with a 4-chlorobenzyl moiety, have shown to be highly potent and selective dipeptidyl peptidase II inhibitors. This demonstrates the potential of 1-(4-Chlorobenzyl)piperidine derivatives in therapeutic applications, especially in the context of enzyme inhibition (Senten et al., 2004).
Anti-Acetylcholinesterase Activity : Novel piperidine derivatives, including 1-benzyl-4-[2-(N-benzoylamino)ethyl]piperidine derivatives, have been synthesized and evaluated for their anti-acetylcholinesterase activity. These compounds, when modified with a 4-chlorobenzyl group, have shown promising results as potent inhibitors of acetylcholinesterase, indicating their potential in the treatment of diseases like Alzheimer's (Sugimoto et al., 1990).
Crystal Structure and DFT Studies : The crystal structure of (E)-1-benzyl-N-(4-chlorobenzylidene)piperidin-4-amine, a derivative of this compound, has been studied, revealing insights into its molecular structure and properties. Such studies are crucial for understanding the physical and chemical characteristics of these compounds, which can inform their application in various fields (Kumar et al., 2020).
Gastric Antisecretory Agents : Research has explored the use of 4-(Diphenylmethyl)-1-[(imino)methyl]piperidines, which are structurally related to this compound, as gastric antisecretory agents. This points to the potential therapeutic applications of such compounds in the treatment of peptic ulcer disease (Scott et al., 1983).
Synthesis and Characterization of Antagonists : The synthesis and characterization of various piperidine derivatives, including those with a 4-chlorobenzyl moiety, have been carried out for their potential use as antagonists in different therapeutic areas. This includes their use as CCR5 antagonists, which are important in the context of HIV treatment (Bi, 2014).
Molecular Docking Studies : Molecular docking studies on compounds like 1-Benzyl-4-(N-Boc-amino)piperidine have been conducted to assess their potential interaction with various biological targets. Such studies are crucial for drug development, as they provide insights into the binding affinities and interactions of these compounds with specific proteins or receptors (Janani et al., 2020).
properties
IUPAC Name |
1-[(4-chlorophenyl)methyl]piperidine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16ClN/c13-12-6-4-11(5-7-12)10-14-8-2-1-3-9-14/h4-7H,1-3,8-10H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DCEXCMVFRCTUOL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)CC2=CC=C(C=C2)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16ClN | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60404106 | |
Record name | 1-[(4-chlorophenyl)methyl]piperidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60404106 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
209.71 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
59507-42-5 | |
Record name | 1-[(4-chlorophenyl)methyl]piperidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60404106 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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